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Compound of Interest

Compound Name:
2,2-Dimethylbutan-1-amine

hydrochloride

CAS No.: 123291-55-4

Cat. No.: B2532043

Get Quote

Executive Summary & Chemical Profile
Immediate Action Required: Treat 2,2-Dimethylbutan-1-amine hydrochloride (CAS: 123291-

55-4) as a Hazardous Organic Solid. While the hydrochloride salt form mitigates the immediate

volatility and flammability of its free base precursor, improper disposal (specifically accidental

basification in open waste streams) can liberate the free amine, resulting in noxious odors,

respiratory irritation, and potential flammability hazards.

Chemical Identity Verification:
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Parameter Data

Chemical Name 2,2-Dimethylbutan-1-amine hydrochloride

Synonyms
Neohexylamine HCl; 1-Butanamine, 2,2-

dimethyl-, hydrochloride

CAS Number 123291-55-4 (Salt) / 41781-17-3 (Free Base)

Molecular Formula

Physical State White to off-white crystalline solid

Acidity (pKa)
~10.5 (Ammonium ion) - Solutions are weakly

acidic (pH 5-6)

Primary Hazards
Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT

SE 3 (H335)

Pre-Disposal Risk Assessment
Before initiating any disposal workflow, you must understand the "Basification Trap."

The Mechanism: Amine salts are stable solids. However, adding them to a waste container

with high pH (Basic/Caustic waste) triggers the following equilibrium shift:

The Consequence: This releases 2,2-dimethylbutan-1-amine (Free Base). Unlike the salt,

the free base is volatile, has a potent fishy/ammonia-like odor, and lowers the flashpoint of

the waste mixture.

The Rule:NEVER dispose of amine salts in "Basic/Caustic" waste streams without prior

neutralization and phase separation in a fume hood.

Disposal Workflows (Step-by-Step)
Scenario A: Disposal of Solid Reagent (Excess/Expired)
Best for: Pure solid substance in original or secondary containers.

Segregation: Do not mix with general trash. Segregate into Solid Organic Waste.
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Packaging: Double-bag the material in polyethylene (PE) bags or keep in the original glass

vial. Tightly cap.[1]

Labeling: Affix a hazardous waste tag.

Constituents: "2,2-Dimethylbutan-1-amine HCl"[2][3][4]

Hazard Checkbox: "Irritant", "Toxic".

Disposal Path: High-temperature incineration (standard lab waste stream).

Scenario B: Disposal of Reaction Mixtures (Liquid)
Best for: Reaction byproducts dissolved in organic solvents or water.

Option 1: Organic Solvent Stream (Preferred) If the material is dissolved in methanol, ethanol,

or DCM:

Check pH: Ensure the solution is neutral or slightly acidic.

Consolidate: Pour into the Halogenated Organic Waste drum (due to the Chloride ion).

Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the HCl salt

technically introduces halogens. If your facility permits small quantities of salts in non-

halogenated streams, use the Non-Halogenated stream; otherwise, default to

Halogenated to ensure compliance.

Record: Log the approximate mass of the amine salt on the waste tag.

Option 2: Aqueous Stream (Requires Caution) If the material is in water:

Do NOT pour directly down the drain. While simple amine salts are sometimes treated in

municipal water, hindered amines can be toxic to aquatic life (H401/H412).

Collection: Collect in a carboy labeled "Aqueous Waste - Toxic Organics".

pH Adjustment: Maintain pH < 7 to keep the amine protonated (non-volatile).
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Visual Decision Matrix: Waste Stream Segregation
The following logic flow ensures you select the correct waste stream and avoid incompatible

mixing.

Waste Material:
2,2-Dimethylbutan-1-amine HCl

Physical State?

Solid (Powder/Crystals)

Dry

Liquid (Solution)

Dissolved

Dispose as:
SOLID CHEMICAL WASTE

(Incineration)
Solvent Type?

Organic Solvent
(MeOH, DCM, etc.) Aqueous Solution

Contains Halogenated
Solvents (DCM/CHCl3)? Check pH

Dispose as:
HALOGENATED SOLVENT WASTE

Yes

Dispose as:
NON-HALOGENATED WASTE

(Trace Halogens Accepted)

No

Dispose as:
AQUEOUS TOXIC WASTE

(Do not sewer)

pH < 7

STOP: Neutralize carefully.
High pH releases toxic fumes.

pH > 7

Click to download full resolution via product page
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Figure 1: Decision tree for segregating amine hydrochloride waste streams to prevent

incompatibility.

Emergency Spill Procedures
Spill Response (Solid Powder):

PPE: Nitrile gloves (double layer recommended), safety goggles, lab coat. N95 dust mask if

powder is fine.

Containment: Cover spill with a damp paper towel to prevent dust generation.

Cleanup: Scoop material into a sealable container. Wipe area with water.[1][5][6][7]

Disposal: Label as "Chemical Spill Debris" and treat as Solid Chemical Waste.

Spill Response (Liquid/Solution):

Ventilation: Ensure fume hoods are active. If outside a hood, open windows/doors if safe.

Absorbent: Use Vermiculite or Universal Absorbent Pads.

Contraindication: Do NOT use "Caustic Neutralizers" (like sodium bicarbonate)

aggressively, as this may fizz and release amine vapors.

Decontamination: Wash the surface with a dilute surfactant (soap/water). Do not use bleach

(hypochlorite), as it can react with amines to form chloramines (toxic gas).

Regulatory & Compliance Notes
RCRA (USA): 2,2-Dimethylbutan-1-amine HCl is not typically listed as a P- or U-listed waste.

However, it must be characterized. If mixed with flammable solvents, it carries the D001

code. If the pH is < 2, it carries D002.

Storage Compatibility: Store away from Oxidizers (Nitrates, Peroxides) and Alkalis (NaOH,

KOH).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/126365
https://www.fishersci.com/store/msds?partNumber=AC155270010&productDescription=DIMETHYLAMINE+HYDROCHLOR+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/14_2010750160_Hyamine1622solution-msds.pdf
https://cdn.caymanchem.com/cdn/msds/21928m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2532043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transport: Not regulated as a hazardous material for transport (DOT) in solid salt form, but

check specific carrier restrictions for "Chemicals, n.o.s."

References
Capot Chemical. (n.d.).[4] SDS for 2,2-Dimethylbutan-1-amine hydrochloride (CAS

123291-55-4). Retrieved from [Link]

National Center for Biotechnology Information (PubChem). (2025). Compound Summary:

2,2-Dimethylbutan-1-amine (Free Base). Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Management

System: Identification and Listing of Hazardous Waste (40 CFR Part 261). Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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